Cas no 2177-48-2 (1,3-dimethyl-1H-indene)

1,3-dimethyl-1H-indene Properties

Names and Identifiers

• 1,3-dimethyl-1H-indene
• (.+-.)-1,3-dimethyl-1H-indene
• MFCD22055543
• 1H-Indene, 1,3-dimethyl-
• DTXSID301315954
• 1,3-dimethylindene
• DZTYCPNBSJZKSS-UHFFFAOYSA-N
• 1,3-Dimethyl-1H-indene #
• 1,3-dimethyl indene
• 2177-48-2
• +Expand

• MDL： MFCD22055543
• InChIKey： DZTYCPNBSJZKSS-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H12/c1-8-7-9(2)11-6-4-3-5-10(8)11/h3-8H,1-2H3
• SMILES： CC1C=C(C2=CC=CC=C12)C

Computed Properties

• Exact Mass: 144.09396
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 144.093900383g/mol
• Heavy Atom Count: 11
• Complexity: 179
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0
• Refractive Index: 1.546
• Boiling Point: 228.9°C at 760 mmHg
• Flash Point: 86.1°C
• Density: 0.962